Cas no 1091626-77-5 (1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene)

• Product Name: 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene
• CAS No: 1091626-77-5
• MF: C₁₉H₁₆O
• MW: 260.329745292664
• CID: 1058445
• PubChem ID: 22725722
• Update Time: 2025-09-21

1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-[[(2E)-3-Phenyl-2-propen-1-yl]oxy]naphthalene
• NULL
• BS-47301
• F76242
• starbld0007351
• 1-(Cinnamyloxy)naphthalene
• DB-311602
• 1-[(E)-3-phenylprop-2-enoxy]naphthalene
• SCHEMBL1158047
• 1091626-77-5
• 1-{[(2E)-3-phenylprop-2-en-1-yl]oxy}naphthalene
• 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene

• Inchi： 1S/C19H16O/c1-2-8-16(9-3-1)10-7-15-20-19-14-6-12-17-11-4-5-13-18(17)19/h1-14H,15H2/b10-7+
• InChI Key： RWOXMTBYRROZDF-JXMROGBWSA-N
• SMILES： O(C/C=C/C1C=CC=CC=1)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 260.120115130g/mol
• Monoisotopic Mass: 260.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene

Introduction to 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene (CAS No. 1091626-77-5)

1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene, identified by its Chemical Abstracts Service (CAS) number 1091626-77-5, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This molecule, featuring a naphthalene core linked to an allenol moiety, presents a unique combination of aromatic and functional groups that make it a promising candidate for various applications, particularly in the development of novel bioactive molecules and advanced materials.

The chemical structure of 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene can be described as a derivative of naphthalene, where the allenol group (−CH=CH−O−) is attached to the C3 position of one of the benzene rings. The presence of the phenyl group at the C3 position introduces additional electronic and steric effects, which can modulate the reactivity and biological activity of the molecule. This structural motif is particularly interesting because it combines the stability of the naphthalene ring system with the reactivity of the allenol functional group, making it a versatile scaffold for further chemical modifications.

In recent years, there has been growing interest in allenol-containing compounds due to their unique chemical properties and potential biological activities. Allenols are known for their ability to participate in various types of reactions, including cycloadditions, oxidation reactions, and metal coordination, which makes them valuable intermediates in synthetic chemistry. The incorporation of an allenol group into a naphthalene framework could lead to novel compounds with enhanced pharmacological properties or improved material characteristics.

One of the most compelling aspects of 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene is its potential as a building block for drug discovery. The naphthalene core is a common motif in many pharmacologically active compounds, and its combination with an allenol group could provide new opportunities for designing molecules with specific target interactions. For instance, studies have shown that naphthalene derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. By introducing functional groups such as phenyl and allenol, researchers can fine-tune these properties to develop more effective therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene has been subjected to virtual screening studies to identify its potential binding interactions with biological targets. These studies suggest that this compound may interact with enzymes and receptors involved in various disease pathways, making it a promising candidate for further investigation.

The synthesis of 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene presents both challenges and opportunities for synthetic chemists. The key step involves the introduction of the allenol group onto the naphthalene ring, which requires careful control of reaction conditions to avoid unwanted side products. However, recent developments in transition metal-catalyzed reactions have provided new tools for constructing complex molecular architectures efficiently. For example, palladium-catalyzed cross-coupling reactions have been used to introduce phenyl groups onto naphthalene derivatives, while copper-catalyzed oxidation reactions have been employed to generate allenols.

Once synthesized, 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene can be further functionalized to explore its full potential. For instance, the allenol group can be oxidized to form an aldehyde or ketone, which can then be used in subsequent reactions such as condensation or nucleophilic addition. Additionally, the phenyl group can be modified by electrophilic or nucleophilic aromatic substitution reactions to introduce other functional groups or tags that are useful for biochemical studies.

The applications of 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene extend beyond pharmaceuticals into materials science. Naphthalene derivatives are known for their ability to form ordered structures, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The presence of an allenol group could further enhance these properties by introducing additional electronic pathways or by influencing the packing arrangement of molecules in solid-state materials.

In conclusion, 1-(2E)-3-Phenyl-2-propen-1-yloxynaphthalene (CAS No. 1091626-77-5) is a structurally unique compound with significant potential in both pharmaceuticals and materials science. Its combination of a naphthalene core and an allenol group makes it a versatile scaffold for further chemical modifications and applications. As research in this area continues to evolve, 1-(2E)-3 Phenyl - 2 prop en - 1 y ox y na ph tha le ne is likely to play an important role in developing novel bioactive molecules and advanced materials.